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Compound of Interest

Compound Name: (+)-Camphor-10-sulfonic acid

Cat. No.: B7723711

An In-depth Technical Guide to the Safety and Handling of (+)-Camphor-10-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (+)-Camphor-10-
sulfonic acid (CSA), a strong organic acid widely used in chemical synthesis and
pharmaceutical development. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Chemical Identification and Physical Properties

(+)-Camphor-10-sulfonic acid is a colorless to off-white solid.[1][2] It is a relatively strong acid
that is soluble in water and a variety of organic solvents.[3]

Table 1: Physical and Chemical Properties of (+)-Camphor-10-sulfonic acid
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Property Value References

Molecular Formula C10H1604S [415]

Molecular Weight 232.30 g/mol [6]
White to off-white crystalline

Appearance [1][5]
powder

Melting Point ~195-200 °C (decomposes) [51[6]

- Soluble in water. Very soluble

Solubility ) [4115]
in ethanol.

pKa 1.17 + 0.50 (Predicted) [5]

o Hygroscopic; protect from
Hygroscopicity [11[4115]

moisture.

Hazard Identification and Classification

CSA s classified as a corrosive substance that can cause severe skin burns and eye damage.

[L][71[8][9] It is crucial to understand the associated hazards to handle this chemical safely.

Table 2: Hazard Identification for (+)-Camphor-10-sulfonic acid

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
Skin H314: Causes severe
Corrosion/Irritation, GHSO05 (Corrosion) Danger skin burns and eye

Category 1B/1A

damage.

Serious Eye

Damage/Eye lIrritation,

Category 1

H290: May be

corrosive to metals.

References:[6][9][10]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with (+)-
Camphor-10-sulfonic acid.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[1][11]

Avoid breathing dust.[1][2]

Do not get in eyes, on skin, or on clothing.[12]

Wash hands thoroughly after handling.[1][2][8]

Wear appropriate personal protective equipment (PPE).[1][8]

Avoid formation of dust and aerosols.[10][13]

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1][2][4][11]
e Store in a corrosives area.[11][12]
» Protect from moisture as the substance is hygroscopic.[1][5][12]

e Incompatible materials to avoid include strong oxidizing agents, strong bases, strong acids,
and reducing agents.[1][4][5][12]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling (+)-Camphor-10-sulfonic acid to
prevent personal exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification References
) Chemical safety goggles or a
Eye/Face Protection ) [2][10][14]
face shield.

Chemical-resistant gloves
_ _ (e.g., nitrile rubber), a lab coat
Skin Protection _ [21[4][10][14]
or synthetic apron, and closed-

toe shoes.

A NIOSH/MSHA approved
respirator with a particulate
) ) filter is recommended,
Respiratory Protection ] ) ) [21[41171[14]
especially when engineering
controls are not sufficient or

when handling large quantities.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

First Aid Workflow
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First Aid Procedures
Immediate Actions
Do NOT induce vomiting.
: g Rinse mouth with water.
»>( Ingestion | Never give anything by mouth to an unconscious person.
Remove to fresh air.
Exposure Event Ir i »| If not breathing, give artificial respiration. Medical Attention
If breathing is difficult, give oxygen.
Seek Immediate Medical Attention
Eye Contact ».| Immediately flush eyes with plenty of water for at least 15 minutes,
g occasionally liting the upper and lower eyelids.
»| Skin Contact .| Immediately flush skin with plenty of water for at least 15 minutes.
' Remove contaminated clothing and shoes.
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Evacuate unnecessary personnel.
Ensure adequate ventilation.

'

Wear appropriate Personal Protective Equipment (PPE).

'

Contain the spill.
Prevent entry into sewers and waterways.

:

Sweep up the solid material carefully.
Avoid generating dust.
Place in a suitable, labeled container for disposal.

:

Clean the spill area thoroughly with a suitable agent.

Dispose of waste according to local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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